Cas no 686743-53-3 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(1-methyl-1H-indol-3-yl)sulfonylacetamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(1-methyl-1H-indol-3-yl)sulfonylacetamide
• CAS No: 686743-53-3
• MF: C₁₉H₁₈N₂O₅S
• MW: 386.421623706818
• CID: 6485897
• Update Time: 2025-10-23

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(1-methyl-1H-indol-3-yl)sulfonylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(1-methyl-1H-indol-3-yl)sulfonylacetamide
• N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((1-methyl-1H-indol-3-yl)sulfonyl)acetamide
• Acetamide, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(1-methyl-1H-indol-3-yl)sulfonyl]-

• Inchi： 1S/C19H18N2O5S/c1-21-11-18(14-4-2-3-5-15(14)21)27(23,24)12-19(22)20-13-6-7-16-17(10-13)26-9-8-25-16/h2-7,10-11H,8-9,12H2,1H3,(H,20,22)
• InChI Key： GDROQXFQSXNBIS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCCOC2=C1)(=O)CS(C1C2=C(N(C)C=1)C=CC=C2)(=O)=O

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 698.6±55.0 °C(Predicted)
• pka: 11.23±0.20(Predicted)

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(1-methyl-1H-indol-3-yl)sulfonylacetamide

Recent Advances in the Study of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(1-methyl-1H-indol-3-yl)sulfonylacetamide (CAS: 686743-53-3)

The compound N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(1-methyl-1H-indol-3-yl)sulfonylacetamide (CAS: 686743-53-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a benzodioxin moiety with an indole sulfonamide group, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that it exhibits high affinity for certain enzymes involved in inflammatory pathways, making it a candidate for the treatment of chronic inflammatory diseases. Additionally, its ability to modulate signal transduction pathways has been explored, with findings indicating potential applications in oncology. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to characterize its binding modes and optimize its structure for enhanced efficacy.

In a recent study published in the Journal of Medicinal Chemistry, the synthesis and biological evaluation of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(1-methyl-1H-indol-3-yl)sulfonylacetamide were detailed. The study highlighted its improved solubility and bioavailability compared to earlier analogs, addressing one of the major challenges in its development. Furthermore, in vitro and in vivo assays demonstrated its potent anti-inflammatory activity, with minimal off-target effects, underscoring its potential as a safe and effective therapeutic agent.

Another significant development is the exploration of its neuroprotective properties. Research conducted at leading academic institutions has revealed that this compound can cross the blood-brain barrier and exert protective effects in models of neurodegenerative diseases. These findings open new avenues for its application in conditions such as Alzheimer's and Parkinson's disease, where current treatment options are limited.

Despite these promising results, challenges remain in the clinical translation of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(1-methyl-1H-indol-3-yl)sulfonylacetamide. Issues such as metabolic stability and long-term toxicity need to be addressed through further preclinical studies. Collaborative efforts between academia and industry are underway to accelerate its development, with several patents filed for novel formulations and derivatives.

In conclusion, the compound N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(1-methyl-1H-indol-3-yl)sulfonylacetamide (CAS: 686743-53-3) represents a promising candidate in the realm of chemical biology and drug discovery. Its multifaceted biological activities and improved pharmacokinetic profile make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its therapeutic potential and advancing it through clinical trials, paving the way for its eventual application in human medicine.